![molecular formula C15H20N4OS B5795077 N,N-diethyl-2-[(4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide](/img/structure/B5795077.png)
N,N-diethyl-2-[(4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide
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Overview
Description
N,N-diethyl-2-[(4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide, also known as DMTA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. DMTA is a thioamide derivative of triazole, and it has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N,N-diethyl-2-[(4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide is not fully understood, but studies have suggested that it may act by inhibiting various signaling pathways involved in inflammation, microbial growth, and cancer cell proliferation. This compound has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines and enzymes. This compound has also been shown to inhibit the activity of bacterial enzymes involved in cell wall synthesis and DNA replication. Furthermore, this compound has been shown to induce apoptosis in cancer cells by activating various apoptotic pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, antimicrobial, and anticancer effects. Studies have shown that this compound can inhibit the expression of pro-inflammatory cytokines and enzymes, reduce bacterial growth, and induce apoptosis in cancer cells. Additionally, this compound has been shown to have antioxidant activity and can reduce oxidative stress.
Advantages and Limitations for Lab Experiments
N,N-diethyl-2-[(4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has several advantages for lab experiments, including its potent anti-inflammatory, antimicrobial, and anticancer activities. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and limited solubility in water.
Future Directions
There are several future directions for the study of N,N-diethyl-2-[(4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide, including its potential use in the treatment of inflammatory diseases, microbial infections, and cancer. Further studies are needed to elucidate the mechanism of action of this compound and to determine its potential toxicity and side effects. Additionally, studies are needed to optimize the synthesis method of this compound and to improve its solubility in water.
Conclusion:
This compound is a chemical compound that has potential applications in scientific research, including its use as an anti-inflammatory agent, antimicrobial agent, and anticancer agent. This compound has been synthesized using various methods, and its mechanism of action is not fully understood. This compound has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, antimicrobial, and anticancer effects. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and limited solubility in water. Further studies are needed to elucidate the mechanism of action of this compound and to determine its potential applications in scientific research.
Synthesis Methods
N,N-diethyl-2-[(4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide can be synthesized using different methods, including the reaction of ethyl diethylamine with 4-methyl-5-phenyl-4H-1,2,4-triazole-3-thiol in the presence of acetic anhydride. Another method involves the reaction of diethylamine with 4-methyl-5-phenyl-4H-1,2,4-triazole-3-thiol in the presence of acetic anhydride. This compound can also be synthesized using the reaction of ethyl diethylamine with 4-methyl-5-phenyl-4H-1,2,4-triazole-3-thiol in the presence of acetic acid.
Scientific Research Applications
N,N-diethyl-2-[(4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been studied in various scientific research applications, including its potential use as an anti-inflammatory agent, antimicrobial agent, and anticancer agent. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the expression of pro-inflammatory cytokines and enzymes. This compound has also been shown to have antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, this compound has been shown to have anticancer activity by inducing apoptosis in cancer cells.
Properties
IUPAC Name |
N,N-diethyl-2-[(4-methyl-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4OS/c1-4-19(5-2)13(20)11-21-15-17-16-14(18(15)3)12-9-7-6-8-10-12/h6-10H,4-5,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHXOKVUVQUOLQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CSC1=NN=C(N1C)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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